(E)-ethyl 2-(((4,4-dimethyl-2,6-dioxocyclohexyl)methylene)amino)-4-(p-tolyl)thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(E)-(4,4-dimethyl-2,6-dioxocyclohexyl)methylideneamino]-4-(4-methylphenyl)thiophene-3-carboxylate
• InChI: InChI=1S/C23H25NO4S/c1-5-28-22(27)20-17(15-8-6-14(2)7-9-15)13-29-21(20)24-12-16-18(25)10-23(3,4)11-19(16)26/h6-9,12-13,16H,5,10-11H2,1-4H3/b24-12+
• InChI Key: OYCDJDJTZOJBEU-WYMPLXKRSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)C)N=CC3C(=O)CC(CC3=O)(C)C
• Isomeric SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)C)/N=C/C3C(=O)CC(CC3=O)(C)C
• Molecular Formula: C23H25NO4S
• Molecular Weight: 411.5 g/mol

Description

(E)-ethyl 2-(((4,4-dimethyl-2,6-dioxocyclohexyl)methylene)amino)-4-(p-tolyl)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C23H25NO4S and its molecular weight is 411.52. The purity is usually 95%.
BenchChem offers high-quality (E)-ethyl 2-(((4,4-dimethyl-2,6-dioxocyclohexyl)methylene)amino)-4-(p-tolyl)thiophene-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-ethyl 2-(((4,4-dimethyl-2,6-dioxocyclohexyl)methylene)amino)-4-(p-tolyl)thiophene-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications in Material Science

• Enhancement of Solar Cell Efficiency: Shen et al. (2015) discussed the use of ethyl benzenecarboxylate as an additive in poly(3-hexylthiophene)/phenyl-C71-butyric acid methyl ester blends in toluene. This additive improved the power conversion efficiency of solar cells by affecting the microstructure of the active layer, demonstrating the potential application of thiophene derivatives in optimizing organic solar cell performance (Shen et al., 2015).

Advances in Synthetic Chemistry

• Synthesis of Tetrasubstituted Thiophenes: A study by Sahu et al. (2015) introduced a simple and efficient method for synthesizing tetrasubstituted thiophenes through a one-pot multicomponent protocol. This highlights the versatility of thiophene derivatives in synthetic chemistry, potentially including the synthesis of complex molecules like the one you are interested in (Sahu et al., 2015).

Biochemical Applications

• Antimicrobial and Antioxidant Studies: Raghavendra et al. (2016) explored the antimicrobial and antioxidant properties of certain thiophene derivatives. Their work emphasizes the biological activity of thiophene compounds and their potential in developing new antimicrobial and antioxidant agents (Raghavendra et al., 2016).

Environmental Applications

• Corrosion Inhibition: Dohare et al. (2017) investigated the use of pyranopyrazole derivatives, which include a thiophene unit, as corrosion inhibitors for mild steel. Their findings suggest the application of thiophene derivatives in protecting industrial materials from corrosion, pointing to the broad utility of such compounds in industrial applications (Dohare et al., 2017).